Cas no 1780891-25-9 (2,2-difluoro-3-methoxypropan-1-amine hydrochloride)

• Product Name: 2,2-difluoro-3-methoxypropan-1-amine hydrochloride
• CAS No: 1780891-25-9
• MF: C₄H₁₀ClF₂NO
• MW: 161.578107357025
• MDL: MFCD34183573
• CID: 5637616
• PubChem ID: 105431778
• Update Time: 2025-05-23

2,2-difluoro-3-methoxypropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-methoxypropan-1-amine HCl
• 2,2-difluoro-3-methoxypropan-1-amine hydrochloride
• SCHEMBL18491335
• 1780891-25-9
• 2,2-Difluoro-3-methoxypropan-1-amine;hydrochloride
• QBFAULJTHIKALV-UHFFFAOYSA-N
• EN300-28266113
• 2,2-difluoro-3-methoxypropan-1-amine hydrochloride

• MDL： MFCD34183573
• Inchi： 1S/C4H9F2NO.ClH/c1-8-3-4(5,6)2-7;/h2-3,7H2,1H3;1H
• InChI Key： QBFAULJTHIKALV-UHFFFAOYSA-N
• SMILES： C(F)(F)(CN)COC.Cl

Computed Properties

• Exact Mass: 161.0418980g/mol
• Monoisotopic Mass: 161.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 67.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2,2-difluoro-3-methoxypropan-1-amine hydrochloride

Comprehensive Overview of 2,2-Difluoro-3-Methoxypropan-1-amine Hydrochloride (CAS No. 1780891-25-9)

2,2-Difluoro-3-methoxypropan-1-amine hydrochloride (CAS No. 1780891-25-9) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro and methoxy functional groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating physicochemical properties such as lipophilicity and metabolic stability, which are critical in drug discovery.

The compound's CAS number 1780891-25-9 ensures precise identification in regulatory and commercial contexts. Its molecular structure combines a propan-1-amine backbone with difluoro substitutions at the 2-position and a methoxy group at the 3-position, followed by hydrochloride salt formation. This configuration enhances solubility and stability, addressing common challenges in formulation development. Recent studies highlight its utility in designing fluorinated analogs of existing drugs, a trending topic in medicinal chemistry to improve bioavailability and target selectivity.

In the context of AI-driven drug discovery, 2,2-difluoro-3-methoxypropan-1-amine hydrochloride has gained attention as a building block for machine learning-based molecular optimization. Computational models often prioritize fluorinated compounds like this due to their ability to fine-tune electronic effects and hydrogen bonding capacities. This aligns with the growing demand for sustainable chemistry solutions, where fluorine incorporation reduces dosage requirements and environmental impact—a key concern among modern researchers.

From a synthetic perspective, the hydrochloride salt form of this amine improves handling and storage characteristics, a practical advantage for industrial applications. The methoxypropan-1-amine moiety also offers versatility in nucleophilic reactions, enabling diverse derivatization pathways. Such flexibility is crucial for high-throughput screening campaigns, where rapid structural diversification is needed to identify lead compounds against emerging therapeutic targets like protein-protein interactions or allosteric modulators.

Environmental and safety profiles of CAS 1780891-25-9 comply with green chemistry principles, as fluorination often reduces persistence compared to chlorinated analogs. This positions the compound favorably in EU REACH and FDA regulatory frameworks, where benign-by-design strategies are prioritized. Analytical methods such as HPLC-MS and NMR have been validated for its characterization, ensuring reproducibility in academic and industrial settings—a frequent search query among quality control specialists.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The difluoro motif may enhance PROTAC permeability, addressing a major bottleneck in this field. Additionally, the compound's role in bioisosteric replacement strategies is under investigation, particularly for optimizing kinase inhibitors—a hot topic in oncology research forums and patent literature.

Market analysts note rising demand for fluorinated building blocks like 2,2-difluoro-3-methoxypropan-1-amine hydrochloride, driven by expanded radiopharmaceutical and PET tracer development. Its compatibility with late-stage fluorination techniques aligns with current trends toward modular synthesis. Suppliers increasingly list this compound alongside click chemistry reagents, reflecting its crossover potential in bioconjugation applications—another frequently searched term in chemical databases.

In summary, 2,2-difluoro-3-methoxypropan-1-amine hydrochloride (CAS No. 1780891-25-9) represents a multifaceted tool for modern molecular design. Its intersection with fluorine chemistry, drug delivery optimization, and computational modeling ensures continued relevance across multiple scientific disciplines, making it a compound of enduring interest in both academic publications and industrial R&D pipelines.